Cas no 55581-64-1 (N,n-dimethyl-2-nitrobenzylamine)

• Product Name: N,n-dimethyl-2-nitrobenzylamine
• CAS No: 55581-64-1
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 2188204
• PubChem ID: 420851
• Update Time: 2025-04-21

N,n-dimethyl-2-nitrobenzylamine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2-nitrobenzene methanamine
• N,N-Dimethyl-2-nitrobenzylamine
• AKOS005216566
• FCAMUPIRWKNASD-UHFFFAOYSA-N
• 55581-64-1
• 10.14272/FCAMUPIRWKNASD-UHFFFAOYSA-N.1
• SCHEMBL250143
• NS00064952
• 4-((dimethylamino)methyl)-3-nitrobenzene
• DB-308787
• N,N-Dimethyl-o-nitrobenzylamine
• doi:10.14272/FCAMUPIRWKNASD-UHFFFAOYSA-N.1
• N,n-dimethyl-2-nitrobenzylamine

• Inchi： 1S/C9H12N2O2/c1-10(2)7-8-5-3-4-6-9(8)11(12)13/h3-6H,7H2,1-2H3
• InChI Key： FCAMUPIRWKNASD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1CN(C)C)=O

Computed Properties

• Exact Mass: 180.089877630Da
• Monoisotopic Mass: 180.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.1Ų